![molecular formula C13H19ClN2O2S B4683792 1-[(4-chlorobenzyl)sulfonyl]-4-ethylpiperazine](/img/structure/B4683792.png)
1-[(4-chlorobenzyl)sulfonyl]-4-ethylpiperazine
Overview
Description
1-[(4-chlorobenzyl)sulfonyl]-4-ethylpiperazine (CBEP) is a chemical compound that has been extensively studied for its potential use in scientific research. CBEP is a piperazine derivative that has been shown to have a variety of biochemical and physiological effects, making it a valuable tool for researchers in a variety of fields.
Mechanism of Action
1-[(4-chlorobenzyl)sulfonyl]-4-ethylpiperazine's mechanism of action is not fully understood, but it is believed to be related to its ability to modulate ion channels. This compound has been shown to interact with a variety of ion channels, including potassium channels, calcium channels, and sodium channels.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects, including the ability to modulate ion channels, inhibit platelet aggregation, and induce apoptosis in cancer cells. This compound has also been shown to have anti-inflammatory effects, making it a potential therapeutic agent for a variety of inflammatory conditions.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 1-[(4-chlorobenzyl)sulfonyl]-4-ethylpiperazine in lab experiments is its ability to modulate ion channels, which can be useful in a variety of research applications. However, this compound's effects can be highly dependent on the specific ion channel being studied, and its use may be limited by its potential toxicity and lack of specificity.
Future Directions
There are many potential future directions for research on 1-[(4-chlorobenzyl)sulfonyl]-4-ethylpiperazine, including further studies on its mechanism of action, its potential therapeutic applications, and its use as a tool in drug discovery. Additionally, research on this compound's effects on specific ion channels could lead to the development of new treatments for a variety of diseases and conditions.
Scientific Research Applications
1-[(4-chlorobenzyl)sulfonyl]-4-ethylpiperazine has been used in a variety of scientific research applications, including studies on the nervous system, cardiovascular system, and cancer. This compound has been shown to have a variety of effects on these systems, including the ability to modulate ion channels, inhibit platelet aggregation, and induce apoptosis in cancer cells.
properties
IUPAC Name |
1-[(4-chlorophenyl)methylsulfonyl]-4-ethylpiperazine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19ClN2O2S/c1-2-15-7-9-16(10-8-15)19(17,18)11-12-3-5-13(14)6-4-12/h3-6H,2,7-11H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DRQWBUSZZCNWIA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCN(CC1)S(=O)(=O)CC2=CC=C(C=C2)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19ClN2O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
302.82 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.